Cas no 928148-47-4 (3-(3-Hydroxymethylphenyl)isonicotinic acid)

3-(3-Hydroxymethylphenyl)isonicotinic acid structure
928148-47-4 structure
Product Name:3-(3-Hydroxymethylphenyl)isonicotinic acid
CAS No:928148-47-4
MF:C13H11NO3
MW:229.231343507767
CID:998985
PubChem ID:53222757
Update Time:2025-04-20

3-(3-Hydroxymethylphenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Hydroxymethylphenyl)isonicotinic acid
    • 3-(4-Hydroxymethylphenyl)isonicotinic acid
    • 5-(4-Hydroxymethylphenyl)nicotinic acid
    • 5-[4-(hydroxymethyl)phenyl]-3-pyridinecarboxylic acid
    • 5-[4-(HYDROXYMETHYL)PHENYL]PYRIDINE-3-CARBOXYLIC ACID
    • 928148-47-4
    • SCHEMBL3317267
    • IBCVUNYHZHSTOX-UHFFFAOYSA-N
    • 5-(4-Hydroxymethylphenyl)nicotinic acid, 95%
    • MFCD18207552
    • Inchi: 1S/C13H11NO3/c15-8-9-1-3-10(4-2-9)11-5-12(13(16)17)7-14-6-11/h1-7,15H,8H2,(H,16,17)
    • InChI Key: IBCVUNYHZHSTOX-UHFFFAOYSA-N
    • SMILES: OCC1C=CC(=CC=1)C1C=NC=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 229.07400
  • Monoisotopic Mass: 229.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 70.4Ų

Experimental Properties

  • PSA: 70.42000
  • LogP: 1.93910
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